Cas no 2034426-22-5 (N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide)

• Product Name: N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide
• CAS No: 2034426-22-5
• MF: C₁₉H₁₇N₃O₂S
• MW: 351.422182798386
• CID: 5336100
• Update Time: 2025-07-24

N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)chroman-2-carboxamide
• N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]-3,4-dihydro-2H-chromene-2-carboxamide
• N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide

• Inchi： 1S/C19H17N3O2S/c23-19(17-6-5-13-3-1-2-4-16(13)24-17)22-11-15-18(21-9-8-20-15)14-7-10-25-12-14/h1-4,7-10,12,17H,5-6,11H2,(H,22,23)
• InChI Key： LMPDGWQHEPVAKA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CNC(C2CCC3C=CC=CC=3O2)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 2.4
• Topological Polar Surface Area: 92.4

Additional information on N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide

Introduction to N-{[3-(thiophen-3-yl)pyrazin-2-ylmethyl]-3,4-dihydro-2H-1-benzopyran-2-carboxamide} and Its Significance in Modern Chemical Biology

N-{[3-(thiophen-3-yl)pyrazin-2-ylmethyl]-3,4-dihydro-2H-1-benzopyran-2-carboxamide} (CAS No. 2034426-22-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of N-{[3-(thiophen-3-yl)pyrazin-2-ylmethyl]-3,4-dihydro-2H-1-benzopyran-2-carboxamide} incorporates several key structural motifs that are well-documented for their biological activity. The presence of a thiophene ring is particularly noteworthy, as thiophene derivatives have been extensively studied for their potential in various therapeutic applications. Thiophenes are known for their ability to interact with biological targets in a manner that can modulate cellular processes, making them valuable in the design of novel bioactive molecules.

Furthermore, the compound features a pyrazine moiety, which is another critical component that contributes to its pharmacological profile. Pyrazines have been widely investigated for their role in inhibiting enzymes and receptors involved in metabolic pathways, inflammation, and other disease-related processes. The combination of a thiophene and pyrazine scaffold in N-{[3-(thiophen-3-yl)pyrazin-2-ylmethyl]-3,4-dihydro-2H-1-benzopyran-2-carboxamide} suggests that it may exhibit multifaceted biological activities, which could be exploited for therapeutic purposes.

The benzopyran core of the molecule adds another layer of complexity and potential functionality. Benzopyrans are known for their stability and ability to engage with biological systems through various interactions. This structural motif has been utilized in the development of several pharmacologically active compounds, highlighting its importance in medicinal chemistry. The carboxamide functional group at the 2-position of the benzopyran ring further enhances the compound's potential to interact with biological targets, providing a site for hydrogen bonding and other forms of molecular recognition.

In recent years, there has been a growing interest in the development of heterocyclic compounds that combine multiple pharmacophoric elements into a single molecular entity. Such compounds are often designed to achieve synergistic effects or to target multiple pathways simultaneously. N-{[3-(thiophen-3-yl)pyrazin-2-ylmethyl]-3,4-dihydro-2H-1-benzopyran-2-carboxamide} fits well within this paradigm, as its structure suggests a potential for dual or multi-target interactions.

The significance of this compound is further underscored by its potential applications in addressing complex diseases. For instance, studies have shown that thiophene and pyrazine derivatives can modulate inflammatory responses and oxidative stress, which are key factors in conditions such as cancer, neurodegenerative diseases, and cardiovascular disorders. The benzopyran core also adds to its therapeutic potential by providing a scaffold that can be modified to enhance bioavailability and target specificity.

Further research into N-{[3-(thiophen-3-yl)pyrazin-2-ylmethyl]-3,4-dihydro-2H-1-benzopyran-2-carboxamide} is warranted to fully elucidate its biological activities and mechanisms of action. Preclinical studies could provide valuable insights into its efficacy and safety profiles, paving the way for its translation into clinical applications. The compound's unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutics for unmet medical needs.

The integration of computational chemistry and high-throughput screening techniques could accelerate the process of identifying promising derivatives of N-{[3-(thiophen-3-yli)l

In conclusion,N-[{33-(t,b,iop,hen-,33-yli)b,pyr,b,zin-,22-yli)methyl}-33,b4-dihydro-,H-benzop,yran-,carboxamid